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Compound of Interest

Compound Name: trans-Zeatinriboside-d5

Cat. No.: B12395866

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
handling trans-Zeatinriboside-d5, a deuterated cytokinin used as an internal standard in
guantitative analysis.[1][2] While trans-Zeatinriboside is generally not classified as a hazardous
substance under OSHA and GHS standards, prudent laboratory practice dictates minimizing
exposure and adhering to safety protocols.[3][4] Some sources advise treating the material as
potentially hazardous until more comprehensive toxicological data is available.[5]

Personal Protective Equipment (PPE): A Multi-
Layered Defense

When handling trans-Zeatinriboside-d5, a comprehensive approach to personal protection is
recommended to prevent contact, inhalation, and ingestion.

Eye and Face Protection:

o Wear appropriate protective eyeglasses or chemical safety goggles that meet standards like
EN 166.[3][4][6]

» For tasks with a higher risk of splashing, such as preparing stock solutions, consider using a
face shield in addition to goggles.[7]

Hand Protection:
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o Wear suitable chemical-resistant gloves.[8] Nitrile gloves are a common choice for handling
laboratory chemicals.

» Always inspect gloves for tears or holes before use.[4]

o Employ proper glove removal techniques to avoid skin contamination and dispose of them in
accordance with laboratory and local regulations.[4]

Body Protection:
o A standard laboratory coat should be worn to protect against accidental spills.

o For handling larger quantities or when there is a risk of significant dust generation, consider
wearing a long-sleeved overall.[7][9]

Respiratory Protection:

» Under normal conditions with adequate ventilation, respiratory protection is typically not
required.[3][10]

« If working with the powder outside of a ventilated enclosure or if dust formation is likely, use
a NIOSH-approved N95 or P1 (EN 143) dust mask as a precaution.[4]

Operational Plan: From Receipt to Disposal

A structured workflow is critical for safely managing trans-Zeatinriboside-d5 in the laboratory.
1. Receiving and Storage:

o Upon receipt, verify the container's integrity.

» Store the compound in a tightly sealed container in a freezer at or below -20°C, as
recommended for long-term stability.[3][5] The compound may be moisture-sensitive.[3]

2. Handling and Preparation of Solutions:

« Handle the solid powder in a well-ventilated area, preferably within a chemical fume hood or
a ventilated balance enclosure to minimize dust inhalation.
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trans-Zeatinriboside-d5 is a crystalline solid.[5] To prepare a stock solution, it can be
dissolved in organic solvents like DMSO or dimethylformamide, where its solubility is
approximately 30 mg/ml.[5] When preparing aqueous solutions, first dissolve the compound
in a minimal amount of DMSO before diluting with the aqueous buffer.[5]

Avoid contact with skin, eyes, and clothing during handling.[5]
. Spill Management:
In case of a spill, prevent further leakage if it is safe to do so.[4]

For solid spills, carefully sweep or vacuum the material into a suitable container for disposal,
avoiding dust creation.[3][4]

Ensure the spill area is thoroughly cleaned after material collection.
. First Aid Measures:

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, also
under the eyelids. Seek medical attention if irritation persists.[3][10]

Skin Contact: Wash the affected area immediately with soap and plenty of water for at least
15 minutes.[3][10]

Inhalation: Move the individual to fresh air. If symptoms occur, seek medical attention.[3][10]

Ingestion: Clean the mouth with water and drink plenty of water afterward. Seek medical
attention if symptoms occur.[3][10]

Disposal Plan
Proper disposal is a critical final step in the safe handling of any chemical.

o Smaller quantities may potentially be disposed of with household waste, but this should be
verified against institutional and local guidelines.[11]

o For larger quantities or for surplus material, contact a licensed professional waste disposal
service.[4] A recommended method is to dissolve the material in a combustible solvent and
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incinerate it in a chemical incinerator equipped with an afterburner and scrubber.[4]

o Always consult and adhere to local, regional, and national hazardous waste regulations to
ensure complete and accurate classification and disposal.[3]

Quantitative Data Summary

The following table summarizes key physical and chemical properties for trans-Zeatinriboside.
The properties for the d5 variant are expected to be nearly identical.

Property Value Reference
Molecular Formula C15H21Ns0s [4]
Molecular Weight 351.36 g/mol [12]

White to off-white crystalline
Appearance , [31[5]
solid/powder

Melting Point 179 -183 °C [3]
Boiling Point ~732 °C (estimated) [3]
Flash Point ~396 °C (estimated) [3]
Storage Temperature -20°C [5]

DMSO (~30 mg/ml),
- Dimethylformamide (~30
Solubility ] ) [5]
mg/ml), Sparingly soluble in

agueous huffers

Experimental Workflow

Below is a diagram illustrating the standard operational workflow for handling trans-
Zeatinriboside-d5, from initial preparation to final disposal, emphasizing safety at each step.

Caption: Workflow for safe handling of trans-Zeatinriboside-d>5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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